Cas no 4038-56-6 (4(3H)-Pyrimidinone,2,6-diamino-5-octyl-)

• Product Name: 4(3H)-Pyrimidinone,2,6-diamino-5-octyl-
• CAS No: 4038-56-6
• MF: C₁₂H₂₂N₄O
• MW: 238.329282283783
• CID: 335092
• PubChem ID: 135473867
• Update Time: 2025-04-19

4(3H)-Pyrimidinone,2,6-diamino-5-octyl- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,2,6-diamino-5-octyl-
• 2,6-diamino-5-octyl-1H-pyrimidin-4-one
• 2,4-Diamino-6-hydroxy-5-octyl-pyrimidin
• 2,6-diamino-5-octyl-3H-pyrimidin-4-one
• 5-Octyl-2,4-diamino-6-pyrimidinol
• AC1L7FFA
• NSC211914
• NSC-211914
• 4038-56-6
• DTXSID90309413

• Inchi： 1S/C12H22N4O/c1-2-3-4-5-6-7-8-9-10(13)15-12(14)16-11(9)17/h2-8H2,1H3,(H5,13,14,15,16,17)
• InChI Key： YETRMHFYINBTBZ-UHFFFAOYSA-N
• SMILES： O=C1C(=C(N)N=C(N)N1)CCCCCCCC

Computed Properties

• Exact Mass: 238.17956
• Monoisotopic Mass: 238.179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 93.5Ų

Experimental Properties

• Density: 1.21
• Boiling Point: 376.3°Cat760mmHg
• Flash Point: 181.4°C
• Refractive Index: 1.584
• PSA: 93.5
• LogP: 2.99970